![molecular formula C10H9N3O2 B6191682 N-[(pyridin-2-yl)methyl]-1,3-oxazole-5-carboxamide CAS No. 1798619-40-5](/img/no-structure.png)
N-[(pyridin-2-yl)methyl]-1,3-oxazole-5-carboxamide
Description
“N-[(pyridin-2-yl)methyl]-1,3-oxazole-5-carboxamide” is a chemical compound that contains a pyridine ring and an oxazole ring . It is used as an organic synthesis intermediate and a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a synthetic protocol for substituted N-(pyridin-2-yl)imidates from nitrostyrenes and 2-aminopyridines via the corresponding N-(pyridin-2-yl)iminonitriles as intermediates has been described . The reaction process involved the in situ formation of the corresponding α-iminonitriles under heterogeneous Lewis acid catalysis in the presence of Al2O3 . Subsequently, α-iminonitriles were selectively transformed into the desired N-(pyridin-2-yl)imidates under ambient conditions and in the presence of Cs2CO3 in alcoholic media .Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated by single crystal X-ray diffraction and characterized by NMR, FT-IR, UV–Vis spectroscopic techniques . In these molecules, the dihedral angle between furan and pyridine rings is significant .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied. For instance, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, the melting point of a similar compound was found to be between 246.3–249.6 °C . The 1H NMR and 13C NMR spectra of the compound were also reported .Mechanism of Action
The mechanism of action of similar compounds has been investigated. For instance, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were found to be synthesized via the initial displacement of the halogen atom by the pyridine ring nitrogen to afford pyridinium salt, which subjected a facile closure and provided the shared intermediate .
Future Directions
Future research could focus on further exploring the synthesis, characterization, and potential applications of “N-[(pyridin-2-yl)methyl]-1,3-oxazole-5-carboxamide”. This could include investigating its potential use in medicinal chemistry, given the biological activities reported for similar compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(pyridin-2-yl)methyl]-1,3-oxazole-5-carboxamide involves the reaction of pyridine-2-carbaldehyde with 2-amino-2-oxazoline to form N-[(pyridin-2-yl)methyl]-2-amino-2-oxazoline, which is then reacted with acetic anhydride to form N-[(pyridin-2-yl)methyl]-2-acetoxy-2-oxazoline. This intermediate is then reacted with ammonium carbonate to form N-[(pyridin-2-yl)methyl]-1,3-oxazole-5-carboxamide.", "Starting Materials": [ "Pyridine-2-carbaldehyde", "2-amino-2-oxazoline", "Acetic anhydride", "Ammonium carbonate" ], "Reaction": [ "Pyridine-2-carbaldehyde is reacted with 2-amino-2-oxazoline in the presence of a suitable solvent and catalyst to form N-[(pyridin-2-yl)methyl]-2-amino-2-oxazoline.", "N-[(pyridin-2-yl)methyl]-2-amino-2-oxazoline is then reacted with acetic anhydride in the presence of a suitable solvent and catalyst to form N-[(pyridin-2-yl)methyl]-2-acetoxy-2-oxazoline.", "N-[(pyridin-2-yl)methyl]-2-acetoxy-2-oxazoline is then reacted with ammonium carbonate in the presence of a suitable solvent and catalyst to form N-[(pyridin-2-yl)methyl]-1,3-oxazole-5-carboxamide." ] } | |
CAS RN |
1798619-40-5 |
Molecular Formula |
C10H9N3O2 |
Molecular Weight |
203.2 |
Purity |
0 |
Origin of Product |
United States |
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